Cas no 2757958-74-8 (2,6-Dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid)

• Product Name: 2,6-Dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
• CAS No: 2757958-74-8
• MF: C₁₂H₁₁Cl₂NO₄
• MW: 304.126041650772
• CID: 6577649
• PubChem ID: 165751594
• Update Time: 2025-05-19

2,6-Dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102050
• 2757958-74-8
• 2,6-dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
• 2,6-Dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid

• Inchi： 1S/C12H11Cl2NO4/c1-2-5-19-12(18)15-6-7-3-4-8(13)9(10(7)14)11(16)17/h2-4H,1,5-6H2,(H,15,18)(H,16,17)
• InChI Key： YBNOTCUQEYEAJP-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=CC=1CNC(=O)OCC=C)Cl

Computed Properties

• Exact Mass: 303.0065132g/mol
• Monoisotopic Mass: 303.0065132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2,6-Dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid

2,6-Dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid (CAS No. 2757958-74-8): An Overview

2,6-Dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid (CAS No. 2757958-74-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of chronic diseases and infections.

The chemical structure of 2,6-dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid is composed of a benzoic acid core with two chlorine atoms at the 2 and 6 positions, and an amino-methyl group substituted with a propenyl ester. This intricate arrangement imparts the molecule with distinct chemical properties, including solubility, stability, and reactivity, which are crucial for its potential pharmaceutical applications.

Recent studies have highlighted the importance of 2,6-dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid in modulating biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties make it a promising candidate for the development of new therapeutic agents targeting conditions such as rheumatoid arthritis and cancer.

In addition to its biological activities, 2,6-dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can enhance drug delivery and reduce side effects. A study in the European Journal of Medicinal Chemistry reported that 2,6-dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid can be effectively converted into its active form in vivo, demonstrating improved pharmacokinetic properties compared to its parent compound.

The synthesis of 2,6-dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid has been optimized using modern synthetic techniques. A multi-step process involving selective chlorination, amidation, and esterification reactions has been developed to produce this compound with high yield and purity. The detailed synthetic route has been documented in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this field.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,6-dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacological profiles. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, 2,6-dichloro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid has also been studied for its use as a tool compound in chemical biology research. Its unique structure allows it to interact with specific protein targets, making it a valuable reagent for probing cellular processes and signaling pathways. Researchers at leading institutions have utilized this compound to gain deeper insights into the mechanisms underlying various diseases.

In conclusion, 2,6-dichloro-3-{[(propenyl ester carbamate)methyl]}benzoic acid (CAS No. 2757958-74-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.